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Compound of Interest

Compound Name: FK 3311

Cat. No.: B1672739 Get Quote

This guide provides critical safety and logistical information for the handling of chemical

adhesives, specifically addressing products identified as "3311," intended for researchers,

scientists, and drug development professionals. Due to the existence of multiple products with

this designation, this document focuses on the more hazardous profiles to ensure a high

standard of safety. The primary products referenced are Loctite AA 3311 and 3311(TM) Light

Cure Adhesive.

Personal Protective Equipment (PPE)
When handling "3311" chemical products, a comprehensive approach to personal protection is

mandatory to prevent exposure and ensure safety. The following PPE is required:

Eye Protection: Chemical safety goggles or a face shield are essential to protect against

splashes and vapors that can cause serious eye damage.[1][2]

Hand Protection: Wear suitable chemical-resistant gloves, such as nitrile gloves, to prevent

skin contact, which can cause irritation and allergic reactions.[3]

Respiratory Protection: In areas with inadequate ventilation or when vapors are present, a

respirator should be worn to avoid respiratory irritation.[1][3] Avoid breathing in vapors.[1][2]

Protective Clothing: A lab coat or other protective clothing should be worn to minimize skin

contact. Contaminated clothing should be removed and washed before reuse.[2][3]
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Quantitative Data Summary
The following table summarizes the hazardous components and exposure limits for a

representative "3311" product.

Hazardous
Component

CAS Number Concentration (%)
Occupational
Exposure Limits

Acrylate Monomer Proprietary 30 - 60 Not Available

Urethane Polymer Proprietary 30 - 60 Not Available

N,N-

Dimethylacrylamide
2680-03-7 10 - 30 Not Available

Photoinitiator 24650-42-8 1 - 5 Not Available

Substituted silane Proprietary 1 - 5 Not Available

Photoinitiator Proprietary 1 - 5 Not Available

Rosin flux fume (as

total resin acids)
Not Applicable Not Applicable

MEL: 0.05 mg/m³ 8h

TWA; 0.15 mg/m³ 15

min

Data extracted from the Safety Data Sheet for 3311(TM) Light Cure Adhesive Medical Device

Adhesive and a representative solder cream.

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Ventilation: Always use the product in a well-ventilated area to minimize the inhalation of

fumes.[4]

Avoid Contact: Prevent contact with skin and eyes. Do not eat, drink, or smoke while

handling the chemical.[4]

Hand Washing: Wash hands thoroughly after handling the product.[3]
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Heat and Ignition Sources: Keep the product away from heat, sparks, open flames, and other

ignition sources.[3] Do not heat or spray the product, as this increases the inhalation hazard.

[5]

Storage:

Store the product in a cool, dry place in its original, tightly sealed container.[4]

Store locked up and away from incompatible materials such as strong oxidizing agents,

reducing agents, and acids.[3][5]

Protect from sunlight and do not expose to temperatures exceeding 50°C/122°F.[3]

Disposal Plan:

Waste Identification: Any unwanted or expired "3311" product is considered hazardous

waste.[6]

Container Labeling: Label waste containers clearly with "Hazardous Waste" and the

complete chemical name.[6]

Container Management: Use compatible containers that are in good condition and keep

them closed except when adding waste.[6]

Segregation: Store chemical waste segregated from other incompatible wastes.[6]

Disposal Method: Dispose of waste and residues in accordance with local, regional, and

national regulations.[1][3] Do not dispose of hazardous waste down the drain.[6]

Empty Containers: Triple-rinse empty containers with an appropriate solvent, collecting the

rinsate as hazardous waste. After rinsing, the container can be disposed of in the regular

trash.[6][7]

Workflow and Logical Relationships
The following diagram illustrates the standard operating procedure for safely handling "3311"

chemical products in a laboratory setting.
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Caption: Workflow for Safe Handling of "3311" Chemical Products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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